Cas no 78-27-3 (1-ethynylcyclohexan-1-ol)

1-ethynylcyclohexan-1-ol Properties

Names and Identifiers

• 1-Ethynylcyclohexanol
• Cyclohexyl ethynyl carbinol
• 1-Ethynyl-1-cyclohexanol
• 1-Ethin-1-cyclohexanol
• 1-Ethynyl-1-cyclohex
• 1-Ethynyl-1-cyclohexano
• 1-ethynyl-1-hydroxycyclohexane
• 1-ethynyl-cyclohexan-1-ol
• 1-ethynyl-cyclohexano
• 1-ETHYNYLCYCLOHEXANOL-1
• Ethynylcyclohexanol
• 1-Ethynylcyclohexan-1-ol
• CYCLOHEXANOL, 1-ETHYNYL-
• (1-Hydroxycyclohexyl)ethyne
• 1-ethynyl-cyclohexanol
• 1-ethynyl cyclohexanol
• QYLFHLNFIHBCPR-UHFFFAOYSA-N
• 6RV04025EH
• Ethynylcyclohexan-1-ol
• Cyclohexanol, ethynyl-
• NSC8194
• PubChem1896
• 1-Ethynyl-1-cyclohexa
• AMY37050
• AI3-07064
• BCP04342
• AKOS009156705
• J-504613
• DTXSID0021757
• F8883-8239
• UNII-6RV04025EH
• SCHEMBL36060
• E0297
• CAS-78-27-3
• BRN 0471404
• 28652-54-2
• EINECS 249-123-3
• DTXCID801757
• Q27265398
• CS-W011179
• 1-ethynylcyclohexane-1-ol
• EN300-152788
• WLN: L6TJ AQ A1UU1
• Tox21_302106
• NSC 8194
• FT-0607765
• N11899
• MFCD00003858
• EINECS 201-100-9
• 4-06-00-00348 (Beilstein Handbook Reference)
• 78-27-3
• 1-Ethynyl-1-cyclohexanol, >=99%
• BB 0253696
• A3540
• EC 201-100-9
• NCGC00255158-01
• InChI=1/C8H12O/c1-2-8(9)6-4-3-5-7-8/h1,9H,3-7H
• NSC-8194
• CHEMBL394631
• LS-57165
• 1-Hydroxy-1-ethynylcyclohexane
• 1-(1-Ethynyl)cyclohexanol
• LS-13454
• NS00002418
• DB-254824
• DB-027413
• +Expand

• MDL： MFCD00003858
• InChIKey： QYLFHLNFIHBCPR-UHFFFAOYSA-N
• Inchi： 1S/C8H12O/c1-2-8(9)6-4-3-5-7-8/h1,9H,3-7H2
• SMILES： O([H])C1(C#C[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]
• BRN： 0471404

Computed Properties

• Exact Mass: 124.088815g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.088815g/mol
• Monoisotopic Mass: 124.088815g/mol
• Topological Polar Surface Area: 20.2Ų
• Heavy Atom Count: 9
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.31480
• PSA: 20.23000
• Refractive Index: 1.481-1.483
• Water Partition Coefficient: 10 g/L (20 ºC)
• Boiling Point: 174°C
• Melting Point: 30-33 °C (lit.)
• Vapor Pressure: <1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 163.4 ° f < br / > Celsius: 73 ° C < br / >
• Solubility: 10 g/L (20°C)
• Color/Form: White crystals.
• PH: 7 (1g/l, H2O, 20℃)
• Solubility: Uncertain
• Density: 0.967 g/mL at 25 °C(lit.)

1-ethynylcyclohexan-1-ol Security Information

• Symbol: GHS06
• RTECS：GV9100000
• WGK Germany：1
• Safety Term：6.1
• Safety Instruction： S36/37-S36/37/39-S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R21/22; R36
• Hazard Level：6.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H302,H311
• Warning Statement： P280,P312
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 21/22-36/38
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.3-8.7%(V)
• HazardClass：6.1

1-ethynylcyclohexan-1-ol Customs Data

• HS CODE：29061900
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether